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Compound of Interest

Compound Name: Devimistat

Cat. No.: B1670322 Get Quote

For researchers, scientists, and drug development professionals engaged in the study of the

investigational anti-cancer agent devimistat (CPI-613), ensuring its proper disposal is a critical

component of laboratory safety and regulatory compliance. While specific disposal protocols

from the manufacturer were not readily available in public documentation, this guide provides a

comprehensive framework for the safe handling and disposal of devimistat, grounded in

established best practices for cytotoxic and investigational compounds.

Devimistat, a lipoic acid antagonist, functions as a mitochondrial metabolism inhibitor to

induce apoptosis in cancer cells.[1] As an experimental drug with cytotoxic properties, it

necessitates careful management throughout its lifecycle in the laboratory, from receipt to final

disposal.

Handling and Storage of Devimistat
Proper handling and storage are paramount to maintain the integrity of devimistat and ensure

the safety of laboratory personnel.

Storage Conditions:
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Form Storage Temperature Duration

Powder -20°C Up to 3 years[2]

4°C Up to 2 years[2]

In Solvent -80°C Up to 2 years[1][2]

-20°C Up to 1 year[1][2]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

solution after preparation.[1]

Personal Protective Equipment (PPE):

When handling devimistat in its powdered form or in solution, appropriate PPE should be

worn. This includes, but is not limited to:

Safety goggles

Chemical-resistant gloves

A lab coat

Work should be conducted in a well-ventilated area, preferably within a fume hood, to minimize

inhalation exposure.

Devimistat Disposal Workflow
The following diagram outlines the recommended step-by-step procedure for the proper

disposal of devimistat.
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Devimistat Disposal Workflow

Pre-Disposal Steps

Disposal Process

Final Disposal

Start: Unused or Expired Devimistat

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

1.

Classify as Cytotoxic Waste

2.

Deactivate Residual Devimistat
(if applicable and feasible)

3.

Segregate into Designated
Cytotoxic Waste Container

4.

Label Container Clearly:
'Cytotoxic Waste - Devimistat'

5.

Store Securely in a Designated Area

6.

Arrange for Pickup by a
Licensed Hazardous Waste Contractor

7.

High-Temperature Incineration
(Preferred Method)

8.

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of devimistat.
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Detailed Disposal Procedures
Given its classification as a cytotoxic agent, devimistat waste must be handled in accordance

with regulations for hazardous materials.

1. Waste Identification and Segregation: All materials contaminated with devimistat, including

unused product, expired stock, contaminated labware (e.g., pipette tips, vials), and

contaminated PPE, should be classified as cytotoxic waste. This waste must be segregated

from general laboratory trash and other chemical waste streams.

2. Use of Designated Containers: Dispose of all devimistat-contaminated materials in clearly

labeled, leak-proof, and puncture-resistant containers designated for cytotoxic waste. These

containers are often color-coded, typically yellow with a purple lid for cytotoxic sharps and

yellow bags for other contaminated materials, to ensure they are easily identifiable.[3]

3. Disposal of Liquid Waste: For liquid waste containing devimistat, consult your institution's

environmental health and safety (EHS) office for specific guidance. In general, do not pour

solutions containing devimistat down the drain. They should be collected in a sealed, labeled

hazardous waste container.

4. Disposal of Solid Waste: Solid waste, such as unused powder or contaminated items, should

be placed directly into the designated cytotoxic waste container. To minimize the risk of

aerosolization, avoid crushing or breaking tablets or capsules if applicable.

5. Final Disposal by a Licensed Contractor: The ultimate disposal of cytotoxic waste must be

handled by a licensed and certified hazardous waste management company. The preferred

method for the destruction of cytotoxic drugs is high-temperature incineration.[3][4] This

process ensures the complete destruction of the active pharmaceutical ingredient.

Important Considerations:

Institutional Policies: Always adhere to your institution's specific EHS guidelines for the

disposal of chemical and cytotoxic waste. These protocols are designed to comply with local,

state, and federal regulations.

Documentation: Maintain accurate records of the disposal of devimistat, including quantities

and dates of disposal.
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Emergency Procedures: In case of a spill, follow your laboratory's established spill response

procedure for hazardous materials. This typically involves containing the spill,

decontaminating the area, and disposing of all cleanup materials as hazardous waste.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

devimistat, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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